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Compound of Interest

Compound Name: Fmoc-Arg(NO2)-OH

Cat. No.: B557542 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Fmoc-Arg(NO2)-OH. Adherence to these

procedures is vital for ensuring laboratory safety and proper chemical handling.

Quantitative Data
For quick reference, the following table summarizes key quantitative data for Fmoc-Arg(NO2)-
OH.

Property Value Source

CAS Number 58111-94-7 [1][2]

Molecular Formula C21H23N5O6 [2][3]

Molecular Weight 441.44 g/mol [2][3]

Appearance Powder [4]

Storage Temperature Desiccate at -20°C or 2-8°C [4][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[4]
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Safe Handling and Personal Protective Equipment (PPE)
Given that Fmoc-Arg(NO2)-OH is a flammable solid and can cause skin irritation, the following

personal protective equipment and handling procedures are mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood to minimize dust

inhalation.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment:

PPE Category Item Specifications

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

standards.

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Inspect gloves for

integrity before each use.

Body Protection Laboratory coat To protect from skin contact.

Respiratory Protection NIOSH-approved respirator

Recommended when handling

large quantities or when dust

generation is likely.

Step-by-Step Operational Plan
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product label matches the order information (Fmoc-Arg(NO2)-OH, CAS No.

58111-94-7).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b557542?utm_src=pdf-body
https://www.benchchem.com/product/b557542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate PPE (gloves, lab coat, safety glasses) during inspection.

2. Storage:

Store the container in a cool, dry, and well-ventilated area designated for flammable solids.

Keep the container tightly closed and store desiccated at the recommended temperature

(-20°C or 2-8°C) to prevent degradation.[4][5]

Store away from heat, sparks, and open flames.

Keep segregated from incompatible materials, such as strong oxidizing agents.

3. Handling and Use:

Before handling, ensure all necessary PPE is correctly worn.

Weigh and handle the powder in a chemical fume hood to avoid dust inhalation.

Use non-sparking tools to handle the solid material.

Avoid contact with skin and eyes.

After handling, wash hands thoroughly with soap and water.

4. First Aid Measures:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.
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Disposal Plan
1. Waste Collection:

Collect all waste material (unused product, contaminated consumables) in a clearly labeled,

sealed container.

Do not mix with other chemical waste unless compatibility is confirmed.

2. Disposal Procedure:

Dispose of the waste in accordance with federal, state, and local environmental regulations.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Do not dispose of down the drain or in regular trash.

Visual Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Fmoc-Arg(NO2)-OH.
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Caption: Workflow for Safe Handling of Fmoc-Arg(NO2)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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